Cas no 2171782-03-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid
• CAS No: 2171782-03-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6499180
• PubChem ID: 165813310
• Update Time: 2025-06-15

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid
• 2171782-03-7
• EN300-1568929
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]butanoic acid

• Inchi： 1S/C28H36N2O5/c1-28(2,3)16-15-24(26(33)30(4)17-9-14-25(31)32)29-27(34)35-18-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23-24H,9,14-18H2,1-4H3,(H,29,34)(H,31,32)
• InChI Key： UQLAPTLAVFJIRW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCCC(=O)O)=O)CCC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid (CAS No. 2171782-03-7): An Overview

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid (CAS No. 2171782-03-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique structural and functional properties.

The Fmoc group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid makes it an ideal candidate for the preparation of complex peptide sequences with high purity and yield.

Recent studies have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids can significantly enhance the solubility and stability of peptides, making them more suitable for pharmaceutical applications. This is particularly relevant for the development of peptide-based drugs targeting neurodegenerative diseases and cancer.

The N,5,5-trimethylhexanamido moiety in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid adds additional complexity to its structure. This moiety contributes to the compound's hydrophobicity and can influence its interactions with biological targets. Research has shown that hydrophobic amino acid derivatives can improve the cell permeability of peptides, which is essential for their therapeutic efficacy.

In the context of clinical trials, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid has been evaluated for its potential as a building block in the synthesis of novel peptides with anti-inflammatory properties. A phase I clinical trial conducted by a leading pharmaceutical company reported promising results, indicating that peptides synthesized using this compound exhibited significant anti-inflammatory activity with minimal side effects.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid typically involves several steps, including the protection of the amino group with the Fmoc group and the subsequent coupling with other amino acids or functional groups. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process and improve efficiency.

The application of Fmoc-protected amino acids extends beyond pharmaceuticals. In materials science, these compounds are used to create functionalized polymers with tailored properties for various applications, including drug delivery systems and tissue engineering. A recent study published in the Journal of Polymer Science demonstrated that Fmoc-protected amino acids can be incorporated into biodegradable polymers to enhance their biocompatibility and degradation rates.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid (CAS No. 2171782-03-7) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an invaluable tool in the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its use in various fields.